Cas no 34308-07-1 ((5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl)methyl benzoate)

• Product Name: (5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl)methyl benzoate
• CAS No: 34308-07-1
• MF: C₁₆H₁₄N₂O₆
• MW: 330.292164325714
• CID: 2664687
• Update Time: 2023-08-06

(5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid 3-hydroxy-6-oxo-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-2-ylmethyl ester
• TimTec1_004071
• Oprea1_561043
• Oprea1_606093
• CBDivE_015143
• UDIXPZFDRWDWAJ-UHFFFAOYSA-N
• HMS1545J01
• 2,2'-Anhydro-1-arabinofuranosyluracil
• ST057120
• 2,3,3a,9a-Tetrahydro-3-hydroxy-2-(hydroxymethyl)-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-6-one 2-benzoate
• (3-Hydroxy-6-oxo-2,3,3a,9a-tetrahydro-6H
• (5-Hydroxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl)methyl benzoate

• Inchi： 1S/C16H14N2O6/c19-11-6-7-18-14-13(24-16(18)17-11)12(20)10(23-14)8-22-15(21)9-4-2-1-3-5-9/h1-7,10,12-14,20H,8H2
• InChI Key： UDIXPZFDRWDWAJ-UHFFFAOYSA-N
• SMILES： O1C(COC(C2C=CC=CC=2)=O)C(C2C1N1C=CC(N=C1O2)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 597
• XLogP3: -0.8
• Topological Polar Surface Area: 97.7